Cas no 58537-11-4 (3-CHLORO-4-FLUOROCINNAMIC ACID)

3-CHLORO-4-FLUOROCINNAMIC ACID structure
58537-11-4 structure
Product Name:3-CHLORO-4-FLUOROCINNAMIC ACID
CAS No:58537-11-4
MF:C9H6ClFO2
MW:200.594145298004
CID:2199121
PubChem ID:2063883
Update Time:2025-04-21

3-CHLORO-4-FLUOROCINNAMIC ACID Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-4-FLUOROCINNAMIC ACID
    • trans 4-fluoro-3-chloro-cinnamic acid
    • PS-6304
    • (E)-3-(3-chloro-4-fluoro-phenyl)-acrylic acid
    • SCHEMBL1167815
    • SCHEMBL1167812
    • EN300-832975
    • 2-Propenoic acid, 3-(3-chloro-4-fluorophenyl)-, (2E)-
    • OYFKFZBXVYKVCD-DUXPYHPUSA-N
    • CK2533
    • 3-(3-CHLORO-4-FLUOROPHENYL)ACRYLIC ACID
    • Z2942852367
    • CS-0044946
    • AB01329157-02
    • 155814-22-5
    • NCGC00337674-01
    • AKOS001082084
    • MFCD01631393
    • (2E)-3-(3-chloro-4-fluorophenyl)prop-2-enoic acid
    • BP-12809
    • EN300-11138
    • (e)-3-(3-chloro-4-fluorophenyl)acrylic acid
    • 58537-11-4
    • (E)-3-chloro-4-fluorocinnamic acid
    • (E)-3-(3-chloro-4-fluorophenyl)prop-2-enoic acid
    • Inchi: 1S/C9H6ClFO2/c10-7-5-6(1-3-8(7)11)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
    • InChI Key: OYFKFZBXVYKVCD-DUXPYHPUSA-N
    • SMILES: ClC1=C(C=CC(/C=C/C(=O)O)=C1)F

Computed Properties

  • Exact Mass: 200.0040353g/mol
  • Monoisotopic Mass: 200.0040353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

3-CHLORO-4-FLUOROCINNAMIC ACID Pricemore >>

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